![molecular formula C65H106O31 B150012 Chinensioside B CAS No. 366814-43-9](/img/structure/B150012.png)
Chinensioside B
Overview
Description
Chinensioside B is a triterpenoid saponin derived from the root of the plant species Salvia chinensis. It is a natural compound with a wide range of potential applications in pharmaceuticals, food additives, cosmetics, and other industries. This compound has been extensively studied in recent years due to its unique properties and potential therapeutic effects.
Scientific Research Applications
Total Synthesis
- Total Synthesis of Chinensioside B : Researchers have developed methods for the total synthesis of this compound. For instance, Elford and Hall (2010) achieved the first enantioselective total synthesis of (+)-chinensiolide B, a guaiane type alpha-methylene gamma-lactone, highlighting key steps like tandem allylboration/lactonization and ring-closing metathesis (Elford & Hall, 2010).
- Synthesis from α-Santonin : Zhang et al. (2017) reported a short and efficient synthesis of (+)-chinensiolide B from α-santonin, demonstrating a method that could be used for rapid preparation of chinensiolides and their derivatives (Zhang et al., 2017).
Biological Activities
- Anti-Cancer Potential : Xiang et al. (2013) explored the chemical composition of total flavonoids from Salvia chinensia Benth (which may include this compound) and their pro-apoptotic effect on hepatocellular carcinoma cells. The study revealed the potential roles of these compounds in suppressing cellular NF-κB signaling, thus inducing cancer cell apoptosis (Xiang et al., 2013).
- Cytotoxic Activities : Dai et al. (2005) studied the biotransformation of chinensiolide B and found that the transformed products exhibited potent cytotoxic activities against various cell lines, indicating potential for therapeutic use in cancer treatment (Dai et al., 2005).
Biochemical Analysis
Biochemical Properties
It is known that it is a triterpenoidal saponin . Saponins are known to interact with various biomolecules, including enzymes and proteins, often through the formation of complexes. The nature of these interactions can vary widely and can influence various biochemical reactions .
Molecular Mechanism
Saponins are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
As a saponin, it may interact with various enzymes or cofactors and could potentially influence metabolic flux or metabolite levels .
properties
IUPAC Name |
[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl] (1R,3aS,5aR,5bR,7aR,8R,9S,11aR,11bR,13aR,13bR)-8-(hydroxymethyl)-9-[(2S,3R,4S,5S)-4-hydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-5a,5b,8,11a-tetramethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C65H106O31/c1-24(2)27-11-16-65(60(84)96-58-50(82)45(77)40(72)31(91-58)21-85-54-51(83)46(78)52(30(20-67)90-54)94-55-47(79)42(74)37(69)25(3)87-55)18-17-63(7)28(36(27)65)9-10-34-61(5)14-13-35(62(6,23-68)33(61)12-15-64(34,63)8)93-59-53(95-56-48(80)43(75)38(70)26(4)88-56)41(73)32(22-86-59)92-57-49(81)44(76)39(71)29(19-66)89-57/h25-59,66-83H,1,9-23H2,2-8H3/t25-,26-,27-,28+,29+,30+,31+,32-,33+,34+,35-,36+,37-,38-,39+,40+,41-,42+,43+,44-,45-,46+,47+,48+,49+,50+,51+,52+,53+,54+,55-,56-,57-,58-,59-,61-,62-,63+,64+,65-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKNXZHOQPHRDKT-RUGHYGOFSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(C(C(C(O1)OC2C(OC(C(C2O)O)OCC3C(C(C(C(O3)OC(=O)C45CCC(C4C6CCC7C8(CCC(C(C8CCC7(C6(CC5)C)C)(C)CO)OC9C(C(C(CO9)OC1C(C(C(C(O1)CO)O)O)O)O)OC1C(C(C(C(O1)C)O)O)O)C)C(=C)C)O)O)O)CO)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H](O[C@H]([C@@H]([C@H]2O)O)OC[C@@H]3[C@H]([C@@H]([C@H]([C@@H](O3)OC(=O)[C@]45CC[C@H]([C@@H]4[C@H]6CC[C@@H]7[C@]8(CC[C@@H]([C@@]([C@@H]8CC[C@]7([C@@]6(CC5)C)C)(C)CO)O[C@H]9[C@@H]([C@H]([C@H](CO9)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)C)O)O)O)C)C(=C)C)O)O)O)CO)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C65H106O31 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901316829 | |
Record name | Pulsatilloside E | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901316829 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
1383.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
366814-43-9 | |
Record name | Pulsatilloside E | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=366814-43-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pulsatilloside E | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901316829 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Q & A
Q1: What are the challenges in analyzing Pulsatilloside E and how have researchers overcome them?
A: Triterpenoid saponins like Pulsatilloside E lack chromophores, making them difficult to analyze using traditional HPLC-UV methods [, ]. Researchers have successfully employed alternative detection methods like evaporative light scattering detection (ELSD) [, ] and, more recently, charged aerosol detection (CAD) [, ]. These methods offer improved sensitivity and reproducibility compared to UV detection for analyzing Pulsatilloside E.
Q2: How can researchers accurately quantify Pulsatilloside E in plant samples?
A: A validated HPLC-CAD method has been developed for the simultaneous determination of Pulsatilloside E and other triterpenoid saponins in Pulsatilla koreana [, ]. This method utilizes a Supelco Ascentis ® Express C18 column with gradient elution of methanol and water, achieving high linearity, accuracy, and precision [, ].
Q3: Beyond Pulsatilla koreana, where else has Pulsatilloside E been discovered?
A: Pulsatilloside E, also known as Chinensioside B, has been isolated from the roots of Pulsatilla chinensis [].
Q4: What is the chemical structure of Pulsatilloside E?
A: Pulsatilloside E is a lupane glycoside. Its structure consists of a 23-hydroxybetulinic acid aglycone with a complex carbohydrate moiety attached at the C-3 and C-28 positions. The specific glycosylation pattern involves glucose, arabinose, and rhamnose sugars linked in a specific sequence [].
Q5: Are there analytical methods for the simultaneous determination of Pulsatilloside E with other structurally similar compounds?
A: Yes, researchers have developed and validated an HPLC-ELSD method for the simultaneous determination of five triterpenoidal saponins in Pulsatilla koreana, including Pulsatilloside E []. This method enables the analysis of different samples and their classification based on their triterpenoidal saponin content.
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